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Compound of Interest

Compound Name: Biotin-PEG3-aldehyde

Cat. No.: B12427551 Get Quote

Disclaimer: A specific, official Safety Data Sheet (SDS) for Biotin-PEG3-aldehyde was not

located in the public domain at the time of this writing. The following guide has been compiled

from publicly available product information and Safety Data Sheets for structurally related

compounds, including Biotin-PEG3-Amine and Biotin-PEG3-Azide. This document is intended

for informational purposes for researchers, scientists, and drug development professionals and

should not be substituted for a manufacturer-provided SDS. Always consult the documentation

provided by your supplier and follow established laboratory safety protocols.

Introduction
Biotin-PEG3-aldehyde is a bioconjugation reagent used in scientific research.[1][2] It

incorporates a biotin moiety for affinity binding to streptavidin and avidin, a hydrophilic

polyethylene glycol (PEG) spacer to enhance solubility and reduce steric hindrance, and a

terminal aldehyde group for covalent modification of molecules, such as the synthesis of

antibody-drug conjugates (ADCs).[1][3][4] The aldehyde group can react with primary amines,

hydrazides, or oxyamines to form stable conjugates.

Chemical and Physical Properties
The following table summarizes the available physical and chemical properties of Biotin-
PEG3-aldehyde. It is important to note that some suppliers list the physical form as a solid,

while others describe it as a viscous oil. This discrepancy may be due to the purity or specific

formulation of the product.
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Property Value Source

Chemical Formula C26H38N4O7S Conju-Probe

Molecular Weight 550.67 g/mol Conju-Probe

550.7 g/mol Creative Biolabs

Physical Appearance A solid APExBIO

viscous oil Conju-Probe

White/off-white solid Nanocs

Solubility
DCM, acetonitrile, DMF and

DMSO
Conju-Probe

Soluble in water, DMSO, DMF Nanocs

Purity >90% Conju-Probe

95% Creative Biolabs

Storage Conditions -20°C
APExBIO, Conju-Probe,

Nanocs

Hazard Identification and Safety Precautions
As no specific SDS for Biotin-PEG3-aldehyde is available, the hazard identification is based

on information for similar compounds like Biotin-PEG3-Amine. For Biotin-PEG3-Amine, it is

considered hazardous, causing skin and serious eye irritation, and may cause respiratory

irritation.

General Safety Precautions:

Handling: Use only in a well-ventilated area or outdoors. Avoid breathing dust. Wash hands

thoroughly after handling.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.
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Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Storage: Store in a tightly closed container in a dry and well-ventilated place. The

recommended storage temperature is -20°C.

First-Aid Measures
The following first-aid measures are based on general principles for handling chemical

reagents and information from the SDS of related compounds.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. If skin irritation occurs, get medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Experimental Protocols and Handling Workflow
No specific experimental protocols are detailed in the available safety information. However, a

general workflow for handling a chemical reagent like Biotin-PEG3-aldehyde can be

established to ensure safety.
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Safe Handling Workflow for Chemical Reagents
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Toxicological Information
No specific toxicological data for Biotin-PEG3-aldehyde was found. The SDS for a related

compound, Biotin-PEG3-Amine, indicates that it may cause respiratory irritation and is harmful

if swallowed. It also causes skin and serious eye irritation. It is crucial to handle Biotin-PEG3-
aldehyde with care to minimize exposure until more specific toxicological data becomes

available.

Stability and Reactivity
Detailed stability and reactivity data are not available for Biotin-PEG3-aldehyde. Generally,

PEGylated compounds are relatively stable. The aldehyde functional group is reactive towards

primary amines, hydrazides, and oxyamines. Avoid strong oxidizing agents.

Disposal Considerations
Dispose of waste in accordance with all local, regional, national, and international regulations.

Do not let the product enter drains.

This guide provides a summary of the currently available safety and handling information for

Biotin-PEG3-aldehyde. Researchers should always exercise caution and adhere to best

laboratory practices when handling this and any other chemical reagent for which a complete

SDS is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Biotin-PEG3-aldehyde Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427551#biotin-peg3-aldehyde-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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